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Compound of Interest

Compound Name: 2,5-Dimethyl-3(2H)-furanone

Cat. No.: B084847 Get Quote

Essential Safety and Handling Guide for 2,5-
Dimethyl-3(2H)-furanone
This guide provides immediate and essential safety and logistical information for handling 2,5-
Dimethyl-3(2H)-furanone in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Classification
2,5-Dimethyl-3(2H)-furanone is a flammable liquid and is harmful if swallowed.[1] It may also

cause skin irritation.[1] The GHS classification for this chemical is summarized in the table

below.

Hazard Class Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapor[1]

Acute toxicity, oral Category 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]

Signal Word: Warning
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling 2,5-Dimethyl-3(2H)-furanone.

Body Part Recommended Protection Specifications

Eyes/Face
Safety glasses with side

shields or goggles.

Use eyewear that has been

tested and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).

Hands Chemical-resistant gloves.

Nitrile or other resistant gloves

are recommended. Always

inspect gloves prior to use and

dispose of them if they are

contaminated.

Body Laboratory coat.

A standard laboratory coat

should be worn to prevent skin

contact.

Respiratory Use in a well-ventilated area.

If ventilation is inadequate, a

NIOSH-approved respirator

may be necessary.

Operational Plan: Handling Procedures
Adherence to proper handling procedures is critical to minimize exposure and prevent

accidents.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

An eyewash station and safety shower should be readily accessible.

Handling Steps:
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Ensure all necessary PPE is worn before handling the chemical.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]

Ground and bond the container and receiving equipment to prevent static discharge.[2]

Use only non-sparking tools.[2]

Take precautionary measures against static discharge.[2]

Avoid contact with skin and eyes.

Do not eat, drink, or smoke when using this product.

Keep the container tightly closed when not in use.[2]
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Figure 1. A simplified workflow for the safe handling of 2,5-Dimethyl-3(2H)-furanone.
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Disposal Plan
Proper disposal of 2,5-Dimethyl-3(2H)-furanone and contaminated materials is crucial to

prevent environmental contamination and ensure laboratory safety.

Waste Segregation and Collection:

Liquid Waste: Collect any unused or waste 2,5-Dimethyl-3(2H)-furanone in a designated,

labeled, and sealed container for flammable liquid waste.

Solid Waste: Contaminated materials such as gloves, absorbent pads, and weighing papers

should be collected in a separate, labeled hazardous waste container.

Disposal Procedure:

All waste must be disposed of in accordance with federal, state, and local regulations.

Do not dispose of down the drain or with general laboratory trash.

Consult with your institution's environmental health and safety (EHS) office for specific

disposal guidelines.
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Figure 2. A logical workflow for the proper disposal of 2,5-Dimethyl-3(2H)-furanone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084847#personal-protective-equipment-for-handling-
2-5-dimethyl-3-2h-furanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com
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